Cas no 898751-36-5 (3-(3-chloro-5-fluorophenyl)-1-(3,4-dichlorophenyl)propan-1-one)
3-(3-Chloro-5-fluorophenyl)-1-(3,4-dichlorophenyl)propan-1-one is a fluorinated and chlorinated aromatic ketone with potential applications in organic synthesis and pharmaceutical intermediates. Its distinct structural features, including multiple halogen substituents, enhance its reactivity and selectivity in cross-coupling reactions and other transformations. The compound’s stability under standard conditions makes it suitable for controlled synthetic processes. Its well-defined molecular architecture allows for precise modifications, facilitating the development of specialized derivatives. The presence of both chloro and fluoro groups may contribute to unique electronic properties, making it valuable in materials science and medicinal chemistry research. This compound is typically handled under inert conditions to preserve its integrity.
898751-36-5 structure
Product Name:3-(3-chloro-5-fluorophenyl)-1-(3,4-dichlorophenyl)propan-1-one
CAS No:898751-36-5
MF:C15H10Cl3FO
MW:331.596704959869
CID:1945176
PubChem ID:24726582
Update Time:2025-10-17
3-(3-chloro-5-fluorophenyl)-1-(3,4-dichlorophenyl)propan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-chloro-5-fluorophenyl)-1-(3,4-dichlorophenyl)propan-1-one
- 3-(3-CHLORO-5-FLUOROPHENYL)-3',4'-DICHLOROPROPIOPHENONE
- AG-H-63504
- CTK5G3750
- KB-177687
- DTXSID70644975
- 898751-36-5
- AKOS016022174
- 3-(3-Chloro-5-fluorophenyl)-1-(3,4-dichlorophenyl)-1-propanone
- MFCD03843961
-
- MDL： MFCD03843961
- Inchi： 1S/C15H10Cl3FO/c16-11-5-9(6-12(19)8-11)1-4-15(20)10-2-3-13(17)14(18)7-10/h2-3,5-8H,1,4H2
- InChI Key： HOHJDVXGGVEKQL-UHFFFAOYSA-N
- SMILES： ClC1=CC(=CC(=C1)CCC(C1C=CC(=C(C=1)Cl)Cl)=O)F
Computed Properties
- Exact Mass: 329.97800
- Monoisotopic Mass: 329.978126Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 339
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 1.391
- Boiling Point: 446.5°C at 760 mmHg
- Flash Point: 223.8°C
- Refractive Index: 1.587
- PSA: 17.07000
- LogP: 5.60140
3-(3-chloro-5-fluorophenyl)-1-(3,4-dichlorophenyl)propan-1-one Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
3-(3-chloro-5-fluorophenyl)-1-(3,4-dichlorophenyl)propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AD12463-1g |
3-(3-Chloro-5-fluorophenyl)-3',4'-dichloropropiophenone |
898751-36-5 | 97% | 1g |
$644.00 | 2024-04-19 | |
| A2B Chem LLC | AD12463-2g |
3-(3-Chloro-5-fluorophenyl)-3',4'-dichloropropiophenone |
898751-36-5 | 97% | 2g |
$1169.00 | 2024-04-19 | |
| A2B Chem LLC | AD12463-5g |
3-(3-Chloro-5-fluorophenyl)-3',4'-dichloropropiophenone |
898751-36-5 | 97% | 5g |
$2291.00 | 2024-04-19 |
3-(3-chloro-5-fluorophenyl)-1-(3,4-dichlorophenyl)propan-1-one Related Literature
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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